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Compound of Interest

Compound Name: Butylacrylamide

Cat. No.: B8293616 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical waste, such as butylacrylamide,

is a critical component of laboratory safety and regulatory compliance. Adherence to

established procedures minimizes risks and prevents environmental contamination. This guide

provides essential, step-by-step instructions for the safe handling and disposal of

butylacrylamide waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle butylacrylamide with care.

Unpolymerized acrylamide and its derivatives are toxic and should be managed as hazardous

waste.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including double

layers of nitrile gloves, a lab coat, and safety goggles, when handling butylacrylamide
powder or solutions.[3]

Ventilation: Handle butylacrylamide powder in a designated fume hood to avoid inhalation

of dust.[1]

Avoid Contact: Prevent skin and eye contact with the substance. In case of contact, flush the

affected area with copious amounts of water and seek medical attention if irritation persists.

[4][5]
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Spill Management: In the event of a spill, absorb the material with an inert substance like

diatomaceous earth.[3] Collect the contaminated material in a suitable container for

hazardous waste disposal.

Step-by-Step Disposal Procedures
The disposal of butylacrylamide must comply with local, state, and federal regulations, such

as the Resource Conservation and Recovery Act (RCRA).[6][7] Do not dispose of

butylacrylamide waste down the drain or in regular trash.[1][8]

Segregation: Keep butylacrylamide waste separate from other waste streams to avoid

incompatible chemical reactions.[6] Store it away from oxidizing agents, acids, bases, and

peroxides.[1][8]

Containerization:

Place solid butylacrylamide waste and contaminated materials (e.g., gloves, wipes) into

a rigid, leak-proof container.[2][9]

For liquid waste, use a compatible, sealed, and shatter-resistant container. If the primary

container is not shatter-resistant, use a secondary container.[1]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[9][10]

Identify the contents as "Butylacrylamide Waste" and include any other components of

the mixture.[8]

Ensure the label includes the accumulation start date and any relevant hazard warnings.

[10]

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

at or near the point of generation.[6][10]

Ensure the storage area is well-ventilated.[6]
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Disposal Pickup:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup.[1][8]

Provide them with accurate information about the waste composition.

Quantitative Data for Butylacrylamide
The following table summarizes key quantitative data for N-tert-Butylacrylamide, which is

essential for safe handling and storage.

Property Value Reference

CAS Number 107-58-4 [4]

Molecular Formula C₇H₁₃NO

Appearance Almost white solid [4]

Acute Oral Toxicity (LD50,

Mouse)
941 mg/kg [11]

Experimental Protocols
While specific experimental protocols for disposal are not detailed in the provided search

results, the general principle for handling acrylamide-related waste involves treating the

unpolymerized monomer as hazardous. For polyacrylamide gels, although the polymerized

form is considered non-toxic, they often contain residual unpolymerized acrylamide and should

be disposed of as chemical waste.[3][12]

Protocol for Polyacrylamide Gel Disposal:

Place used polyacrylamide gels into a leak-proof bag.

Seal the bag and place it inside a designated cardboard box. Do not use biohazard bags or

containers.[12]
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Affix a "WASTE CHEMICALS" or "Hazardous Waste" label to the box, identifying the

contents as "Polyacrylamide Gel Waste."[12]

Store the box in your designated chemical waste accumulation area.

Arrange for pickup through your institution's chemical waste program.[12]

Butylacrylamide Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

butylacrylamide waste.
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Caption: Workflow for the proper disposal of butylacrylamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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